Cas no 951892-59-4 (4-(3-Fluoro-2-methylphenyl)-4-oxobutyric acid)

4-(3-Fluoro-2-methylphenyl)-4-oxobutyric acid is a fluorinated aromatic ketone derivative with a carboxyl functional group, offering versatility in synthetic organic chemistry. Its structure, featuring a fluorine substituent and a methyl group on the phenyl ring, enhances reactivity in electrophilic and nucleophilic transformations. The oxobutyric acid moiety provides a handle for further functionalization, making it valuable in pharmaceutical and agrochemical intermediate synthesis. The fluorine atom contributes to improved metabolic stability and binding affinity in bioactive molecules. This compound is particularly useful in the development of fluorinated analogs for drug discovery and material science applications. High purity and consistent quality ensure reliable performance in research and industrial processes.

4-(3-Fluoro-2-methylphenyl)-4-oxobutyric acid structure

951892-59-4 structure

Product Name:4-(3-Fluoro-2-methylphenyl)-4-oxobutyric acid

CAS No:951892-59-4

MF:C₁₁H₁₁FO₃

MW:210.201647043228

CID:4722685

PubChem ID:24727184

Update Time:2025-11-03

4-(3-Fluoro-2-methylphenyl)-4-oxobutyric acid Chemical and Physical Properties

Names and Identifiers

- 4-(3-FLUORO-2-METHYLPHENYL)-4-OXOBUTYRIC ACID
- 4-(3-fluoro-2-methylphenyl)-4-oxobutanoic acid
- 7229b
- 4-(3-Fluoro-2-methylphenyl)-4-oxobutyric acid
- MDL： MFCD09801801
- Inchi： 1S/C11H11FO3/c1-7-8(3-2-4-9(7)12)10(13)5-6-11(14)15/h2-4H,5-6H2,1H3,(H,14,15)
- InChI Key： DZNCKXZNESNGKK-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1C)C(CCC(=O)O)=O

Computed Properties

Exact Mass: 210.06922237g/mol
Monoisotopic Mass: 210.06922237g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 252
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 54.4
XLogP3: 1.5

4-(3-Fluoro-2-methylphenyl)-4-oxobutyric acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	207536-1g	4-(3-Fluoro-2-methylphenyl)-4-oxobutyric acid	951892-59-4	97%	1g	￡333.00	2022-02-28
TRC	F083960-250mg	4-(3-Fluoro-2-methylphenyl)-4-oxobutyric acid	951892-59-4		250mg	$ 365.00	2022-06-05
TRC	F083960-500mg	4-(3-Fluoro-2-methylphenyl)-4-oxobutyric acid	951892-59-4		500mg	$ 605.00	2022-06-05
Fluorochem	207536-2g	4-(3-Fluoro-2-methylphenyl)-4-oxobutyric acid	951892-59-4	97%	2g	￡613.00	2022-02-28
Fluorochem	207536-5g	4-(3-Fluoro-2-methylphenyl)-4-oxobutyric acid	951892-59-4	97%	5g	￡933.00	2022-02-28
Fluorochem	207536-25g	4-(3-Fluoro-2-methylphenyl)-4-oxobutyric acid	951892-59-4	97%	25g	￡2410.00	2022-02-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1644081-5g	4-(3-Fluoro-2-methylphenyl)-4-oxobutanoic acid	951892-59-4	98%	5g	￥13680.00	2024-04-24

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Additional information on 4-(3-Fluoro-2-methylphenyl)-4-oxobutyric acid

Comprehensive Overview of 4-(3-Fluoro-2-methylphenyl)-4-oxobutyric acid (CAS No. 951892-59-4)

4-(3-Fluoro-2-methylphenyl)-4-oxobutyric acid (CAS No. 951892-59-4) is a fluorinated organic compound with significant applications in pharmaceutical and chemical research. This compound, characterized by its ketone and carboxylic acid functional groups, has garnered attention for its potential role in drug discovery and material science. Researchers are increasingly exploring its derivatives for their bioactive properties, particularly in targeting metabolic pathways and inflammation-related conditions.

The structural uniqueness of 4-(3-Fluoro-2-methylphenyl)-4-oxobutyric acid lies in its fluorine-substituted aromatic ring, which enhances its stability and bioavailability. This feature aligns with current trends in medicinal chemistry, where fluorinated compounds are prized for their ability to improve drug efficacy and reduce side effects. As the demand for precision medicine grows, compounds like this are being scrutinized for their potential in personalized therapeutic solutions.

In the context of green chemistry, 951892-59-4 is also being studied for its environmental impact. With sustainability becoming a global priority, researchers are investigating eco-friendly synthesis methods for such fluorinated intermediates. Questions like "How to synthesize 4-(3-Fluoro-2-methylphenyl)-4-oxobutyric acid sustainably?" or "What are the biodegradation pathways of fluorinated aromatic acids?" reflect growing user interest in combining performance with ecological responsibility.

From an analytical perspective, advanced techniques such as HPLC and NMR spectroscopy are employed to characterize 4-(3-Fluoro-2-methylphenyl)-4-oxobutyric acid with high precision. These methods address common queries like "How to purify CAS 951892-59-4?" or "What solvents are compatible with this compound?", which frequently appear in scientific forums and search engines.

The compound’s versatility extends to material science, where its aromatic fluorination is leveraged to design advanced polymers and coatings. This aligns with industry trends toward high-performance materials for electronics and aerospace. Searches for "Fluorinated phenyl derivatives in material applications" underscore its relevance in cutting-edge research.

In summary, 4-(3-Fluoro-2-methylphenyl)-4-oxobutyric acid (CAS No. 951892-59-4) represents a multifaceted compound bridging pharmaceuticals, sustainability, and advanced materials. Its study addresses both foundational scientific questions and contemporary industrial challenges, making it a focal point for interdisciplinary research.